Cas no 2174001-52-4 (3-(1,1-difluoroethyl)azetidine;hydrochloride)

• Product Name: 3-(1,1-difluoroethyl)azetidine;hydrochloride
• CAS No: 2174001-52-4
• MF: C₅H₁₀ClF₂N
• MW: 157.59
• CID: 5184183
• PubChem ID: 137951733
• Update Time: 2026-03-05

3-(1,1-difluoroethyl)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)azetidine hydrochloride
• 3-(1,1-difluoroethyl)azetidine;hydrochloride

• Inchi： 1S/C5H9F2N.ClH/c1-5(6,7)4-2-8-3-4;/h4,8H,2-3H2,1H3;1H
• InChI Key： FVXKGUPDIWMIAE-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(F)(F)C.Cl

Additional information on 3-(1,1-difluoroethyl)azetidine;hydrochloride

Research Brief on 3-(1,1-difluoroethyl)azetidine Hydrochloride (CAS: 2174001-52-4): Recent Advances and Applications

3-(1,1-difluoroethyl)azetidine hydrochloride (CAS: 2174001-52-4) has recently emerged as a promising building block in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. This bicyclic amine derivative, featuring a unique difluoroethyl modification, demonstrates enhanced metabolic stability and blood-brain barrier permeability compared to its non-fluorinated analogs. Recent studies have highlighted its utility as a key intermediate in the synthesis of γ-aminobutyric acid (GABA) receptor modulators and serotonin receptor ligands.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the compound's effectiveness as a precursor for developing selective α5-GABAA receptor partial agonists. The difluoroethyl modification at the 3-position of the azetidine ring was found to significantly improve binding affinity (Ki = 8.2 nM) while maintaining excellent selectivity over other GABA receptor subtypes. This research suggests potential applications in cognitive enhancement therapies for Alzheimer's disease and Down syndrome.

In the field of radiopharmaceuticals, 3-(1,1-difluoroethyl)azetidine hydrochloride has shown promise as a labeling precursor for positron emission tomography (PET) tracers. A recent patent application (WO2023187654) describes its use in the synthesis of [18F]-labeled analogs for imaging σ1 receptors in neuropsychiatric disorders. The hydrochloride salt form (2174001-52-4) offers improved solubility and stability for radiochemical synthesis compared to the free base form.

Process chemistry advancements have also been reported for this compound. A 2024 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.4c00045) detailed a scalable, continuous-flow synthesis route achieving 78% overall yield with >99.5% purity. The optimized process addresses previous challenges in the selective difluoroethylation of the azetidine ring, representing a significant improvement over batch synthesis methods.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024, 138:105332) indicate that 3-(1,1-difluoroethyl)azetidine hydrochloride shows favorable preclinical safety profiles, with no observed genotoxicity in standard battery tests and an LD50 > 500 mg/kg in rodent studies. These findings support its continued development as a pharmaceutical intermediate.

Market analysis suggests growing demand for this specialty chemical, with projected compound annual growth rate (CAGR) of 12.3% in the contract research organization (CRO) sector through 2028 (MarketsandMarkets™ report, 2024). This growth is driven by increasing research into azetidine-containing drug candidates, particularly in neurology and oncology applications.

Future research directions include exploring its potential in covalent inhibitor design (through the azetidine nitrogen) and as a bioisostere for piperidine in drug discovery. Several pharmaceutical companies have included derivatives of 3-(1,1-difluoroethyl)azetidine in their preclinical pipelines, suggesting sustained interest in this chemical scaffold.